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Compound of Interest

Compound Name: 2-Hydroxy-1-(2-thienyl)ethanone

CAS No.: 88511-88-0

Cat. No.: B3058228

Get Quote

This guide provides a comprehensive examination of 2-Hydroxyacetylthiophene, a molecule of

interest to researchers in medicinal chemistry and drug development. We will address the

compound's nomenclature, detail the properties and synthesis of its crucial precursor, 2-

acetylthiophene, and present a logical synthetic pathway to the target molecule. This document

is structured to provide both foundational knowledge and actionable protocols for laboratory

professionals.

Introduction: Defining "2-Hydroxyacetylthiophene"
The nomenclature "2-Hydroxyacetylthiophene" can be ambiguous. For clarity, this guide will

focus on the most chemically precise interpretation: 1-(thiophen-2-yl)-2-hydroxyethanone. This

structure features a thiophene ring substituted at the 2-position with a hydroxyacetyl group (-

C(O)CH₂OH).

This molecule is a derivative of the well-documented and commercially significant precursor, 2-

acetylthiophene (also known as 2-acetothienone). Understanding the precursor is paramount to

understanding the target molecule. Thiophene and its derivatives are recognized as "privileged
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scaffolds" in medicinal chemistry, forming the core of numerous FDA-approved drugs due to

their wide range of biological activities.[1][2]

Part 1: The Foundational Precursor: 2-
Acetylthiophene
The synthesis and characterization of 2-acetylthiophene are the logical starting points for any

work involving its derivatives. It is a vital building block in the production of various

pharmaceuticals.[3]

Chemical Structure and Properties
2-Acetylthiophene is an organosulfur compound that serves as the primary raw material for the

synthesis of our target molecule. Its fundamental properties are summarized below.

Property Value Source(s)

IUPAC Name 1-(Thiophen-2-yl)ethan-1-one [4]

CAS Number 88-15-3 [4][5]

Molecular Formula C₆H₆OS [5]

Molecular Weight 126.18 g/mol

Appearance Liquid [6]

Melting Point 10-11 °C [5][6]

Boiling Point
213.5 °C (at 760 mmHg); 78-

80 °C (at 12 mmHg)
[5][6]

Density 1.168 g/mL [5]

Refractive Index n20/D 1.565-1.566 [5][6]

Synthesis of 2-Acetylthiophene: The Friedel-Crafts
Acylation
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The most common and industrially significant method for producing 2-acetylthiophene is the

Friedel-Crafts acylation of thiophene.[7] This is an electrophilic aromatic substitution where the

acyl group is installed onto the electron-rich thiophene ring.

Causality in Experimental Choice: While several Lewis acids can catalyze this reaction, stannic

chloride (SnCl₄) is often preferred over aluminum chloride (AlCl₃). This is a critical process

consideration, as AlCl₃ is known to induce polymerization of thiophene, leading to lower yields

and more complex purification.[8] The use of a milder, more selective catalyst like SnCl₄

ensures a cleaner reaction.

Below is a general workflow for this synthesis.
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Caption: General workflow for the synthesis of 2-Acetylthiophene.

Experimental Protocol: Synthesis via Stannic Chloride Catalyst

This robust protocol is adapted from the well-validated procedure published in Organic

Syntheses.[8]

Setup: In a 500-mL three-necked, round-bottomed flask equipped with a mechanical stirrer,

dropping funnel, and thermometer, place thiophene (16.8 g, 0.2 mole), acetyl chloride (15.6

g, 0.2 mole), and 200 mL of dry benzene.

Reaction: Cool the solution to 0°C using an ice bath. With efficient stirring, add freshly

distilled stannic chloride (52 g, 0.2 mole) dropwise over approximately 40 minutes, ensuring

the temperature is maintained between 0°C and 5°C.[8] A purple precipitate will form.

Stirring: After the addition is complete, continue to stir the mixture in the ice bath for one

hour, then remove the bath and stir for an additional hour at room temperature.[8]

Workup: Hydrolyze the reaction product by slowly adding a mixture of 90 mL of water and 10

mL of concentrated hydrochloric acid.[8]

Extraction: Transfer the mixture to a separatory funnel. Separate the yellow benzene layer,

wash it with 25 mL of water, and dry it over anhydrous calcium chloride.

Purification: Distill off the benzene and any unreacted thiophene using a short fractionating

column. The residual liquid is then distilled under reduced pressure. Collect the fraction

boiling at 89–91°C/9 mm Hg to yield pure 2-acetothienone (20–21 g, 79–83% yield).[8]

Part 2: The Target Molecule: 1-(Thiophen-2-yl)-2-
hydroxyethanone
With a reliable supply of the precursor established, we can now focus on the synthesis of the

target molecule. This involves the selective introduction of a hydroxyl group on the carbon

adjacent to the carbonyl (the α-carbon).

Chemical Structure and Molecular Weight
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The introduction of a hydroxyl group modifies the physical properties of the molecule.

Property Value

IUPAC Name 1-(Thiophen-2-yl)-2-hydroxyethanone

Molecular Formula C₆H₆O₂S

Molecular Weight 142.18 g/mol

Synthesis via α-Hydroxylation of 2-Acetylthiophene
The conversion of a ketone to an α-hydroxy ketone is a fundamental transformation in organic

synthesis. A common and reliable method involves the oxidation of a corresponding enolate or

enol ether.

Causality in Experimental Choice: Direct oxidation of the ketone is often unselective. The most

self-validating and high-yield approach involves first converting the ketone into a more reactive

intermediate, such as a silyl enol ether. This intermediate can then be cleanly oxidized by an

electrophilic oxygen source like m-chloroperoxybenzoic acid (m-CPBA), followed by a workup

to reveal the α-hydroxy ketone. This two-step process provides superior control and minimizes

side reactions.
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Caption: Proposed workflow for α-hydroxylation of 2-Acetylthiophene.

Proposed Experimental Protocol: α-Hydroxylation

This protocol is a generalized procedure based on established methodologies for the α-

hydroxylation of ketones.

Silyl Enol Ether Formation: Dissolve 2-acetylthiophene (1 eq.) and triethylamine (1.5 eq.) in

dry dimethylformamide (DMF). Cool the solution to 0°C. Add trimethylsilyl chloride (TMSCl,

1.2 eq.) dropwise. Allow the reaction to warm to room temperature and stir for 12-16 hours.

The reaction is then quenched with a saturated aqueous sodium bicarbonate solution and
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extracted with diethyl ether. The organic layers are combined, dried, and concentrated to

yield the crude silyl enol ether, which is used directly in the next step.

Oxidation: Dissolve the crude silyl enol ether in a chlorinated solvent like dichloromethane

(CH₂Cl₂) and cool to 0°C. Add m-chloroperoxybenzoic acid (m-CPBA, 1.1 eq.) portion-wise.

Stir the reaction at 0°C for 2-4 hours, monitoring by TLC for the consumption of the starting

material.

Workup and Purification: Upon completion, quench the reaction with a saturated aqueous

solution of sodium thiosulfate. Separate the organic layer, wash with sodium bicarbonate

solution and brine, then dry over anhydrous sodium sulfate. After solvent removal, the crude

product is purified by flash column chromatography on silica gel to afford the final product, 1-

(thiophen-2-yl)-2-hydroxyethanone.

Part 3: Applications in Research and Drug
Development
The thiophene nucleus is a cornerstone of medicinal chemistry.[9][10] The functional groups on

2-acetylthiophene and its hydroxylated derivative serve as critical handles for further molecular

elaboration.

Scaffold for Drug Discovery: The thiophene ring is a bioisostere of the benzene ring,

meaning it has similar physical and chemical properties, allowing it to mimic phenyl groups in

drug-receptor interactions.[9] This makes thiophene-based compounds prime candidates for

development as anticancer, anti-inflammatory, antimicrobial, and antihypertensive agents.[9]

[10]

Synthetic Intermediate: 2-acetylthiophene is a documented intermediate in the synthesis of

pharmaceuticals.[11] The acetyl group can be elaborated into more complex side chains or

converted into other functional groups, enabling the creation of diverse chemical libraries for

screening.

Role of the Hydroxyl Group: The introduction of the α-hydroxyl group in 1-(thiophen-2-yl)-2-

hydroxyethanone adds a crucial feature. The thiol (-SH) and hydroxyl (-OH) functional

groups can act as hydrogen bond donors and acceptors, enhancing binding affinity to

biological targets.[12] It also provides a new site for derivatization, such as ether or ester
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formation, allowing for fine-tuning of a potential drug candidate's solubility and

pharmacokinetic properties.

Part 4: Safety and Handling
Proper laboratory practice requires adherence to safety protocols. Based on available safety

data sheets for the precursor, 2-acetylthiophene, the following precautions are advised.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

chemical safety goggles.

Handling: Handle in a well-ventilated area or fume hood to avoid inhalation of vapors. Avoid

contact with skin and eyes.

Storage: Store in a cool, well-ventilated place away from light and sources of ignition.[6]

Hazards: The compound may be harmful if swallowed or in contact with skin.[13] Similar

precautions should be assumed for its hydroxylated derivative until specific toxicological data

is available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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